N-(2,4-dimethylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19N3O4/c1-14-8-9-19(15(2)11-14)22-20(25)18-7-4-10-23(21(18)26)13-16-5-3-6-17(12-16)24(27)28/h3-12H,13H2,1-2H3,(H,22,25)
• InChI Key: SCZIUUVQFQAIRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)[N+](=O)[O-])C
• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol

Description

N-(2,4-dimethylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DMNPBO or Nitro-DHP and is a member of the dihydropyridine family of compounds.

Mechanism of Action

The mechanism of action of DMNPBO is not fully understood, but it is believed to involve the inhibition of oxidative stress and the modulation of various signaling pathways. This compound has been shown to activate the Nrf2-Keap1 signaling pathway, which plays a crucial role in the regulation of cellular antioxidant defense mechanisms.
Biochemical and Physiological Effects:
DMNPBO has been shown to exhibit a variety of biochemical and physiological effects, including the inhibition of lipid peroxidation, the reduction of reactive oxygen species (ROS) levels, and the modulation of various neurotransmitter systems. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

DMNPBO has several advantages for use in laboratory experiments, including its stability, solubility, and low toxicity. However, this compound has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are several future directions for research on DMNPBO, including the optimization of its synthesis methods, the exploration of its potential applications in the treatment of various neurological disorders, and the elucidation of its mechanism of action. Additionally, further studies are needed to investigate the long-term safety and efficacy of this compound in animal and human models.

Synthesis Methods

DMNPBO can be synthesized using a variety of methods, including the Hantzsch reaction, Biginelli reaction, and the Kabachnik-Fields reaction. The most common method of synthesis involves the Hantzsch reaction, which involves the condensation of two molecules of 3-nitrobenzaldehyde, one molecule of 2,4-dimethylaniline, and one molecule of ethyl acetoacetate in the presence of a catalyst.

Scientific Research Applications

DMNPBO has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and neuroscience. This compound has been shown to exhibit antioxidant, anti-inflammatory, and neuroprotective properties, making it a promising candidate for the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.